Cas no 1357626-74-4 (3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester
• CAS No: 1357626-74-4
• MF: C₁₄H₁₀ClF₃O₃
• MW: 318.675613880157
• MDL: MFCD29066354
• CID: 5150049
• Update Time: 2026-03-03

3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester

• MDL： MFCD29066354
• Inchi： 1S/C14H10ClF3O3/c1-2-20-13(19)10-7-11(21-12(10)14(16,17)18)8-4-3-5-9(15)6-8/h3-7H,2H2,1H3
• InChI Key： CRGMYRLPJIBRBU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC(Cl)=C2)=CC(C(OCC)=O)=C1C(F)(F)F

Additional information on 3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester

Research Briefing on 3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester (CAS: 1357626-74-4)

The compound 3-Furancarboxylic acid, 5-(3-chlorophenyl)-2-(trifluoromethyl)-, ethyl ester (CAS: 1357626-74-4) has recently gained attention in medicinal chemistry research due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have demonstrated that this furan derivative exhibits significant bioactivity, particularly in modulating inflammatory pathways. The presence of both chlorophenyl and trifluoromethyl groups appears to contribute to its enhanced binding affinity to certain protein targets. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound showed promising COX-2 inhibitory activity with IC50 values in the low micromolar range, suggesting potential applications in anti-inflammatory drug development.

Synthetic approaches to 1357626-74-4 have been refined in recent years, with several research groups reporting improved yields through palladium-catalyzed coupling reactions. The compound's stability under physiological conditions has been confirmed through pharmacokinetic studies, showing favorable metabolic profiles in rodent models. These characteristics make it an attractive scaffold for further structural optimization.

Emerging research indicates potential applications beyond inflammation modulation. Preliminary in vitro studies suggest activity against certain cancer cell lines, particularly those with upregulated Wnt/β-catenin signaling pathways. However, these findings require further validation through comprehensive in vivo studies and mechanism of action investigations.

The compound's patent landscape has become increasingly active, with several pharmaceutical companies filing applications for derivatives and formulations containing this core structure. This commercial interest underscores the compound's perceived value in drug discovery pipelines.

Future research directions likely include structure-activity relationship studies to optimize potency and selectivity, as well as investigations into potential combination therapies. The unique physicochemical properties of 1357626-74-4, particularly its balanced lipophilicity and molecular weight, position it as a promising lead compound for multiple therapeutic areas.